![molecular formula C16H14N4O2 B3727844 2-(1H-benzimidazol-1-yl)-N'-(4-hydroxybenzylidene)acetohydrazide](/img/structure/B3727844.png)
2-(1H-benzimidazol-1-yl)-N'-(4-hydroxybenzylidene)acetohydrazide
Overview
Description
2-(1H-benzimidazol-1-yl)-N'-(4-hydroxybenzylidene)acetohydrazide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. It is a hydrazone derivative that has shown promising results in the treatment of various diseases.
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-1-yl)-N'-(4-hydroxybenzylidene)acetohydrazide involves the inhibition of various enzymes and proteins that are involved in the pathogenesis of various diseases. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. It also inhibits the activity of various kinases and transcription factors that are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It also inhibits the production of reactive oxygen species (ROS), which are involved in the pathogenesis of various diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-(1H-benzimidazol-1-yl)-N'-(4-hydroxybenzylidene)acetohydrazide in lab experiments is its high potency and selectivity. It has also been found to exhibit low toxicity and good stability under various conditions. However, one of the limitations is that it requires a specific synthesis method, which may limit its availability for some researchers.
Future Directions
There are several future directions for the research and development of 2-(1H-benzimidazol-1-yl)-N'-(4-hydroxybenzylidene)acetohydrazide. One of the directions is to study its potential use in the treatment of various neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of various cancers, such as breast cancer and prostate cancer. Additionally, further research is needed to understand its mechanism of action and to optimize its synthesis method for wider availability.
Conclusion:
In conclusion, this compound is a promising chemical compound that has shown potential applications in various fields of research. Its high potency, selectivity, and low toxicity make it an attractive candidate for further study. Future research is needed to fully understand its mechanism of action and to optimize its synthesis method for wider availability.
Scientific Research Applications
2-(1H-benzimidazol-1-yl)-N'-(4-hydroxybenzylidene)acetohydrazide has been extensively studied for its potential applications in various fields of research. It has been found to exhibit significant anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
2-(benzimidazol-1-yl)-N-[(E)-(4-hydroxyphenyl)methylideneamino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O2/c21-13-7-5-12(6-8-13)9-18-19-16(22)10-20-11-17-14-3-1-2-4-15(14)20/h1-9,11,21H,10H2,(H,19,22)/b18-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MITVOPSSBOCFEA-GIJQJNRQSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2CC(=O)NN=CC3=CC=C(C=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=CN2CC(=O)N/N=C/C3=CC=C(C=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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